Cas no 5308-25-8 (1-Ethylpiperazine)

• Product Name: 1-Ethylpiperazine
• CAS No: 5308-25-8
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• MDL: MFCD00059912
• CID: 45682
• PubChem ID: 79196
• Update Time: 2026-04-16

1-Ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-Ethylpiperazine
• N-ethyl piperazine
• Piperazine, 1-ethyl-
• 1-ethylpiperazin
• 1-ethyl-piperazine
• 4-ethylpiperazine
• ethylpiperazine
• N-ethyl-piperazine
• N-methylpiperazine
• Piperazine,1-ethyl
• N-Ethylpiperazin
• NSC 60707
• N-Ethylpiperazine
• 6W2BW0V73G
• 1-ethyl piperazine
• N-Ethyl piperazine(NEP)
• A7732
• F2190-0342
• MFCD00059912
• SCHEMBL5943
• W-105771
• N-ethyl-piperazin
• EC 226-166-6
• SB11216
• 1-Ethylpiperazine, 98%
• Piperazine, 1-ethyl-; 1-Ethylpiperazine; N-Ethylpiperazine; NSC 60707
• 1-ethylpiperizine
• AKOS000119093
• AM81362
• N-Ethylpiperazine, United States Pharmacopeia (USP) Reference Standard
• N-ETHYLPIPERAZINE [USP-RS]
• 1-Ethyl-2,5-dihydropiperazine
• ethypiperazine
• NSC-60707
• 1-ethlypiperazine
• 1-ethypiperazine
• DTXSID8073346
• N-ethylpiperizine
• FT-0652510
• EN300-19078
• CS-0007808
• P17082
• NS00002512
• InChI=1/C6H14N2/c1-2-8-5-3-7-4-6-8/h7H,2-6H2,1H
• E0355
• Z104472630
• UNII-6W2BW0V73G
• EINECS 226-166-6
• 5308-25-8
• NSC60707
• Q27265616
• 1-Ethylpiperazine;
• TS-01586
• ethyl piperazine
• STL168346
• N-ETHYLPIPERAZINE (USP-RS)
• DTXCID5041352
• DB-016173
• FE15870

• MDL： MFCD00059912
• Inchi： 1S/C6H14N2/c1-2-8-5-3-7-4-6-8/h7H,2-6H2,1H3
• InChI Key： WGCYRFWNGRMRJA-UHFFFAOYSA-N
• SMILES： N1(CC)CCNCC1
• BRN： 102971

Computed Properties

• Exact Mass: 114.11600
• Monoisotopic Mass: 114.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 57.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0

Experimental Properties

• Color/Form: Colorless transparent liquid with strong amine smell
• Density: 0.899 g/mL at 25 °C(lit.)
• Melting Point: -60 ºC
• Boiling Point: 157 °C(lit.)
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• Refractive Index: n20/D 1.469(lit.)
• Solubility: soluble
• Water Partition Coefficient: dissolution
• PSA: 15.27000
• LogP: 0.17820
• Solubility: Soluble in water, alcohol and other solvents.
• Sensitiveness: Air Sensitive

1-Ethylpiperazine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-34
• RTECS：TM0815500
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：3
• HazardClass：3
• PackingGroup：III
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD58306)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-Ethylpiperazine

Professional Introduction to 1-Ethylpiperazine (CAS No. 5308-25-8)

1-Ethylpiperazine, with the chemical formula C₆H₁₁N, is a significant compound in the field of pharmaceutical chemistry and medicinal research. Its CAS number, 5308-25-8, uniquely identifies it in scientific literature and databases, underscoring its importance in various chemical and biological applications. This introduction delves into the compound's properties, synthesis methods, and recent advancements in its application within the pharmaceutical industry.

The molecular structure of 1-Ethylpiperazine features a piperazine ring substituted with an ethyl group at the 1-position. This structural configuration contributes to its unique chemical behavior, making it a versatile intermediate in organic synthesis. The compound is characterized by its basic nature, which allows it to participate in various acid-base reactions and form salts with acidic compounds. These properties are particularly valuable in drug development, where salt formation can enhance solubility and bioavailability of active pharmaceutical ingredients (APIs).

In terms of synthesis, 1-Ethylpiperazine can be prepared through several routes, including the alkylation of piperazine with ethyl halides or the reduction of corresponding nitriles. Advanced synthetic methodologies have focused on improving yield and purity while minimizing byproduct formation. Recent studies have explored catalytic processes that enhance efficiency and sustainability, aligning with global trends toward green chemistry. These innovations not only streamline production but also reduce environmental impact, making 1-Ethylpiperazine a more attractive candidate for industrial applications.

The pharmaceutical relevance of 1-Ethylpiperazine is underscored by its role as a key intermediate in the synthesis of various therapeutic agents. Its structural motif is found in several FDA-approved drugs used to treat neurological disorders, such as antipsychotics and antidepressants. The piperazine ring's ability to interact with biological targets makes it a valuable scaffold for drug design. Researchers have leveraged this property to develop novel compounds with enhanced pharmacological profiles.

Recent research highlights the potential of 1-Ethylpiperazine in the development of next-generation therapeutics. Studies have demonstrated its utility in creating derivatives with improved binding affinity and selectivity for specific receptors. For instance, modifications to the ethyl substituent have led to compounds with enhanced efficacy against neurological conditions without significant side effects. These findings are particularly promising for addressing unmet medical needs where current treatments are limited.

The compound's versatility extends beyond neurological applications. Emerging research suggests that 1-Ethylpiperazine derivatives may play a role in antiviral and anticancer therapies. By serving as a precursor for structurally diverse molecules, it enables chemists to explore new pharmacological pathways. Collaborative efforts between academia and industry are driving innovation, leading to clinical trials evaluating novel derivatives for their therapeutic potential.

In conclusion, 1-Ethylpiperazine (CAS No. 5308-25-8) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique chemical properties and synthetic accessibility make it a valuable building block for drug discovery. As scientific understanding advances, the applications of this compound are expected to expand, offering new hope for treating complex diseases. Continued investment in research and development will further unlock its potential, solidifying its place as a cornerstone in modern medicinal chemistry.